Cas no 24464-33-3 (Isoquinolinium,1,2-dimethyl-7-phenyl-, iodide (1:1))

Isoquinolinium,1,2-dimethyl-7-phenyl-, iodide (1:1) structure
24464-33-3 structure
Product Name:Isoquinolinium,1,2-dimethyl-7-phenyl-, iodide (1:1)
CAS No:24464-33-3
MF:C17H16IN
MW:361.220116615295
CID:282617
PubChem ID:32409
Update Time:2025-04-19

Isoquinolinium,1,2-dimethyl-7-phenyl-, iodide (1:1) Chemical and Physical Properties

Names and Identifiers

    • Isoquinolinium,1,2-dimethyl-7-phenyl-, iodide (1:1)
    • 2,3-dimethyl-7-phenylisoquinolin-2-ium,iodide
    • DTXSID30947358
    • ISOQUINOLINIUM, 1,2-DIMETHYL-7-PHENYL-, IODIDE
    • 2,3-dimethyl-7-phenylisoquinolin-2-ium iodide
    • 24464-33-3
    • 1,2-Dimethyl-7-phenylisoquinolinium iodide
    • Inchi: 1S/C17H16N.HI/c1-13-10-15-8-9-16(11-17(15)12-18(13)2)14-6-4-3-5-7-14;/h3-12H,1-2H3;1H/q+1;/p-1
    • InChI Key: RQUKKEPNYVOXAV-UHFFFAOYSA-M
    • SMILES: [I-].[N+]1(C)C=C2C=C(C3C=CC=CC=3)C=CC2=CC=1C

Computed Properties

  • Exact Mass: 344.9071
  • Monoisotopic Mass: 361.03275g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 269
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 3.9Ų

Experimental Properties

  • PSA: 3.88
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